Cas no 727-79-7 (Uridine, 5-fluoro-4-thio-)

• Product Name: Uridine, 5-fluoro-4-thio-
• CAS No: 727-79-7
• MF: C₉H₁₁FN₂O₅S
• MW: 278.257444620132
• CID: 530937
• PubChem ID: 59035043
• Update Time: 2025-04-19

Uridine, 5-fluoro-4-thio- Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-fluoro-4-thio-
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-4-sulfanylidenepyrimidin-2-one
• 727-79-7
• SCHEMBL1055410
• 5-Fluoro-1-beta-D-ribofuranosyl-4-sulfanylidene-3,4-dihydropyrimidin-2(1H)-one
• DTXSID50730901

• Inchi： 1S/C9H11FN2O5S/c10-3-1-12(9(16)11-7(3)18)8-6(15)5(14)4(2-13)17-8/h1,4-6,8,13-15H,2H2,(H,11,16,18)/t4-,5-,6-,8-/m1/s1
• InChI Key： WYQCVEGKYDIJJY-UAKXSSHOSA-N
• SMILES： S=C1C(=CN(C(N1)=O)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)F

Computed Properties

• Exact Mass: 278.03727079g/mol
• Monoisotopic Mass: 278.03727079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 134Ų